Double layer properties of carbon aerogel electrodes measured by probe beam deflection and AC impedance techniques†
Chemical Communications Pub Date: 2005-03-04 DOI: 10.1039/B419448A
Abstract
Probe beam deflection (PBD) and AC impedance are used to quantitatively evaluate the double layer properties of carbon aerogel electrodes in aqueous media (NaF). The measurements allow determination of the potential of minimum charge of the material.
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